1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]urea
• InChI: InChI=1S/C24H31N5O3/c1-27-9-11-29(12-10-27)21(17-3-5-20-18(13-17)7-8-28(20)2)15-25-24(30)26-19-4-6-22-23(14-19)32-16-31-22/h3-6,13-14,21H,7-12,15-16H2,1-2H3,(H2,25,26,30)
• InChI Key: RMVLUPJKPRSZLO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)NC2=CC3=C(C=C2)OCO3)C4=CC5=C(C=C4)N(CC5)C
• Molecular Formula: C24H31N5O3
• Molecular Weight: 437.5 g/mol

Description

1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)urea is a useful research compound. Its molecular formula is C24H31N5O3 and its molecular weight is 437.544. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Anticonvulsant Properties

This compound, through its derivatives, has been explored for its antioxidant activities. The synthesis of benzimidazoles containing piperazine or morpholine skeletons has been shown to possess significant in vitro antioxidant activities and glucosidase inhibitors, demonstrating potential therapeutic benefits against oxidative stress-related diseases (Özil, Cansu Parlak, N. Baltaş, 2018). Additionally, derivatives of this compound have been synthesized and evaluated for their anticonvulsant properties, offering a new avenue for the development of antiepileptic drugs (Siddiqui, Alam, Stables, 2011).

Chemical Synthesis and Structural Analysis

Research into flexible ureas, including those related to the chemical structure , has led to the discovery of novel acetylcholinesterase inhibitors, showcasing the compound's potential in the development of treatments for conditions like Alzheimer's disease (Vidaluc, Calmel, Bigg, Carilla, Briley, 1995). The compound's structural versatility also aids in the synthesis of complex molecular architectures, including poly(amino acid) end-capped polymers, which have applications in biocompatible materials and drug delivery systems (Obeid, Scholz, 2011).

Molecular Docking and Spectroscopic Studies

Molecular docking studies of related compounds have shown potential inhibitory activity against specific targets, indicating the compound's utility in drug discovery and design (El-Azab, Mary, Panicker, Abdel-Aziz, Al-Suwaidan, Alsenoy, 2016). Spectroscopic and structural studies, including FT-IR and FT-Raman analyses, provide deep insights into the compound's chemical behavior, stability, and interaction with other molecules, essential for the development of new pharmaceuticals and materials (Němečková, Mary, Panicker, Varghese, Alsenoy, Procházková, Pazdera, Al‐Saadi, 2015).